Cas no 62609-91-0 (3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid)

3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid structure
62609-91-0 structure
Product Name:3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
CAS No:62609-91-0
MF:C9H5NO6
MW:223.139102697372
CID:2835866
PubChem ID:13411350
Update Time:2025-04-21

3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL4460286
    • 3-oxo-1H-benzo[c]isoxazole-5,7-dicarboxylic acid
    • DTXSID10539937
    • 5,7-dicarboxy-2,1-benzisoxazolin-3-one
    • DTXCID40490724
    • 3-oxo-1,3-dihydro-2,1-benzisoxazole-5,7-dicarboxylic acid
    • 2,1-Benzisoxazole-5,7-dicarboxylic acid, 1,3-dihydro-3-oxo-
    • 3-oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
    • 62609-91-0
    • 3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
    • Inchi: 1S/C9H5NO6/c11-7(12)3-1-4(8(13)14)6-5(2-3)9(15)16-10-6/h1-2,10H,(H,11,12)(H,13,14)
    • InChI Key: WTUWTDFYNGZJAO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C(=O)O)C=C(C(=O)O)C=2N1)=O

Computed Properties

  • Exact Mass: 223.01168688Da
  • Monoisotopic Mass: 223.01168688Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 113Ų
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